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Compound of Interest

Compound Name: 2-Oxaadamantan-1-ylmethanol

Cat. No.: B3097192

This document provides essential, risk-based guidance on the selection, use, and disposal of
Personal Protective Equipment (PPE) for all laboratory operations involving 2-Oxaadamantan-
1-ylmethanol (CAS No. 130397-14-2). As a specialized adamantane derivative, its unique
caged structure and functional groups necessitate a handling protocol grounded in a thorough
understanding of its potential hazards.[1] This guide is intended for researchers, chemists, and
drug development professionals, aiming to build a foundation of safety and trust through
scientifically sound operational procedures.

Guiding Principle: A Proactive Stance on Safety

The toxicological properties of 2-Oxaadamantan-1-ylmethanol have not been fully
investigated.[2] Therefore, our safety paradigm is built upon the available GHS hazard
classifications and data from structurally similar compounds, such as 1-adamantanemethanol
and other bicyclic alcohols.[3][4] A cautious and proactive approach is mandatory. The core
principle of this guide is to mitigate risk by treating the compound as hazardous until proven
otherwise, ensuring that engineering controls and PPE provide a robust barrier against
potential exposure.

Hazard Profile and Risk Assessment

Effective PPE selection is dictated by a clear understanding of the compound's specific
hazards. The primary risks associated with 2-Oxaadamantan-1-ylmethanol, as identified in
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available safety data, are summarized below.[5]

GHS Hazard
Statement

Hazard Description

Primary Route of
Exposure

Implication for
Protective
Measures

H302

Harmful if swallowed

Ingestion

Strict prohibition of
eating, drinking, or
smoking in the work

area.[5]

H315

Causes skin irritation

Dermal (Skin) Contact

Requires the use of
chemical-resistant
gloves and a

protective lab coat.[5]

H319

Causes serious eye

irritation

Ocular (Eye) Contact

Mandates the use of
chemical splash

goggles at all times.[5]

H335

May cause respiratory

irritation

Inhalation

Requires handling in a
well-ventilated area,
preferably a fume
hood. Respiratory
protection is
necessary if dust or
aerosols are

generated.[5]

The compound is a solid at room temperature, meaning the primary inhalation risk stems from

airborne dust generated during weighing, transferring, or scraping.[6]

Core PPE Recommendations: A Multi-Layered

Defense

The following table outlines the minimum required PPE for handling 2-Oxaadamantan-1-

ylmethanol. The rationale behind each selection is critical for understanding and adapting to

varying experimental conditions.
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PPE Category

Specific
Recommendations

Rationale and Causality

Eye & Face Protection

Chemical splash goggles
compliant with OSHA 29 CFR
1910.133 or EN166 standards.

[2]

Mandatory. The compound is
classified as a serious eye
irritant (H319).[5] Goggles
provide a 360-degree seal to
protect against splashes,
mists, and fine dust that safety
glasses do not. A face shield
should be worn over goggles
during procedures with a high

risk of splashing.

Hand Protection

Nitrile gloves (minimum 5-mil
thickness for splash

protection).

Mandatory. Nitrile provides
effective protection against
skin irritation (H315) from
incidental contact with alcohols
and many solid organic
chemicals.[7][8] Gloves must
be inspected for tears before
use and changed immediately
upon known contamination or
after a maximum of two hours

of use.

Body Protection

A buttoned, long-sleeved

laboratory coat.

Mandatory. A lab coat protects
skin and personal clothing
from accidental spills and
contamination, addressing the
H315 skin irritation hazard.[3]

Respiratory Protection

Situational. Not required when
handling small quantities
inside a certified chemical
fume hood. A NIOSH-approved
N95 particulate respirator is
required for any operation that

may generate dust (e.g.,

Conditional. This addresses
the H335 respiratory irritation
hazard.[5] Engineering
controls (fume hood) are the
primary defense. Respirators
are a necessary secondary

defense when these controls
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weighing, extensive transfers) are insufficient to prevent

outside of a fume hood.[3][9] inhalation of airborne patrticles.

Procedural Workflow for Safe Handling

Adherence to a strict operational sequence is crucial for minimizing exposure risk. This
workflow covers the entire process from preparation to disposal.

Step 1: Pre-Operational Safety Check

 Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at
the appropriate working height.

o Locate Emergency Equipment: Confirm the unobstructed accessibility of the safety shower
and eyewash station.[3]

 Inspect PPE: Carefully inspect all PPE for defects, such as cracks in goggles or pinholes in
gloves. Discard and replace any compromised equipment.

Step 2: Donning PPE

Always don PPE before entering the area where the chemical is handled.

o Body Protection: Put on the laboratory coat and fasten all buttons.

» Respiratory Protection (if required): Perform a seal check for the N95 respirator.
o Eye Protection: Put on chemical splash goggles.

e Hand Protection: Put on nitrile gloves, ensuring the cuffs are pulled over the sleeves of the
lab coat.

Step 3: Doffing (Removing) PPE

This is a critical step to prevent cross-contamination. Always assume the exterior of your PPE
is contaminated.
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Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out.
Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off,
creating a bag for the first glove.

Goggles: Remove goggles from the back of the head forward. Do not touch the front surface.

Lab Coat: Unbutton the lab coat. Remove it by peeling it off the shoulders, turning the
sleeves inside out. Fold the coat so the contaminated exterior is contained within.

Respirator (if used): Remove the respirator from the back of the head forward.

Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[2]

Step 4: Waste Disposal Plan

Contaminated PPE: All used gloves, respirators, and any heavily contaminated disposable
items must be placed in a sealed, labeled hazardous waste container.

Chemical Waste: Dispose of unused 2-Oxaadamantan-1-ylmethanol and any solutions
containing it according to your institution's and local hazardous waste regulations. Do not
pour down the drain.[9]

Decision Workflow for PPE Selection

The following diagram provides a logical pathway for selecting the appropriate level of PPE

based on the specific task.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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